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Compound of Interest

Compound Name: Clemastine-d5 Fumarate
Cat. No.: B1158382
Get Quote
\ J

Executive Summary: Operational Safety &
Compliance

Clemastine-d5 Fumarate (CAS: 14976-57-9 unlabeled / deuterated analog) is a stable,
isotopically labeled internal standard used primarily in LC-MS/MS quantitation. While it is not a
radioactive isotope (Deuterium is stable), it retains the potent pharmacological and toxicological
properties of its parent compound, Clemastine Fumarate.

Core Directive: The only acceptable disposal method for Clemastine-d5 Fumarate is high-
temperature incineration via a licensed hazardous waste contractor.[1] Under no circumstances
should this compound be discharged into municipal sewer systems or disposed of in general
trash.[1]

Chemical & Hazard Profile

Effective disposal begins with accurate characterization.[1] The deuterated form must be
managed with the same rigor as the active pharmaceutical ingredient (API).[1]
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Property

Specification

Compound Name

Clemastine-d5 Fumarate

Chemical Class

Antihistamine (Ethanolamine derivative)

Isotope Status

Stable Isotope (Non-Radioactive). No RSO

approval required.[1]

Physical State

Solid (Off-white powder)

Solubility

Soluble in Methanol, DMSO; slightly soluble in

water.

Signal Word

WARNING

Key Hazard Codes

H302 (Harmful if swallowed), H315 (Skin
Irritation), H319 (Eye Irritation), H335 (Resp.[2]

Irritation).

RCRA Status (USA)

Non-listed (Not P or U listed), but managed as

Hazardous Chemical Waste due to toxicity.

Waste Segregation & Management Strategy[1][3][4]

Proper segregation minimizes cross-contamination and disposal costs.[1] Use the following

decision logic to determine the correct waste stream.

DOT Diagram 1: Waste Segregation Logic
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Figure 1: Decision tree for segregating Clemastine-d5 waste streams. Note that "Trace" vials

must be triple-rinsed before glass recycling; the rinsate is treated as liquid waste.

Detailed Disposal Protocols
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Protocol A: Solid Waste (Pure Substance)

Scenario: Disposal of expired reference standards or spilled powder.

Containment: Do not empty the vial. Place the entire original container (vial + cap) into a
clear, sealable secondary bag (e.qg., Ziploc).

» Labeling: Affix a hazardous waste tag.
o Chemical Name: "Clemastine-d5 Fumarate Solid Waste".[1]
o Hazards: Toxic, Irritant.[1][2][3]

o Storage: Place the bagged vial into the Solid Hazardous Waste Drum (typically a wide-mouth
HDPE drum).

» Final Disposal: Incineration at >1000°C.

Protocol B: Liquid Waste (Stock Solutions & LC Effluent)

Scenario: Disposal of prepared stock solutions (e.g., 1 mg/mL in Methanol) or LC-MS waste.

» Compatibility Check: Ensure the waste container is compatible with the solvent (High-
Density Polyethylene (HDPE) is standard for Methanol/Acetonitrile mixtures).[1]

o Transfer: Pour liquid into the appropriate carboy (Halogenated vs. Non-Halogenated) using a
funnel to prevent splashing.

o Critical: Do not mix with oxidizers (e.g., Nitric Acid) as Clemastine is an amine and can
form hazardous byproducts or react exothermically.

» Rinsing: If disposing of a stock vial, triple rinse the vial with Methanol.[1] Add the rinsate to
the liquid waste carboy.[1]

e Labeling: Update the carboy log sheet to include "Clemastine-d5 Fumarate (<0.1%)".

Spill Response & Decontamination
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Accidental release of the powder requires immediate containment to prevent inhalation and
surface contamination.[1][3][4]

DOT Diagram 2: Spill Response Workflow
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Figure 2: Step-by-step response for solid powder spills. Dampening the spill area is critical to
prevent aerosolization of the drug.

Decontamination Verification: After cleaning, illuminate the surface with a UV light (Clemastine
fluoresces under certain UV wavelengths) or perform a wipe test analyzed via LC-MS if working
in a trace-analysis environment to ensure no carryover.

Regulatory & Compliance Context
RCRA (USA) Interpretation

Clemastine Fumarate is not listed on the EPA's P-list (acutely hazardous) or U-list (toxic).
However, under 40 CFR 262.11, the waste generator must determine if the waste exhibits
hazardous characteristics.

o Determination: While the solid salt is not ignitable or corrosive, it is considered toxic based
on LD50 data (Oral Rat LD50: ~3550 mg/kg).

o Best Practice: Treat as Non-RCRA Regulated Hazardous Waste.[1] Most institutions manage
this via the same stream as RCRA wastes to ensure incineration, which effectively destroys
the organic molecule.[1]

Deuterium Considerations
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e Regulatory: The EPA and OSHA treat stable isotopes (Deuterium, Carbon-13) identical to
their unlabeled counterparts. No radioactive waste documentation is required.[1]

 Inventory: Due to the high cost of deuterated standards, maintain a strict "cradle-to-grave”
inventory log to account for usage and prevent accumulation of expired, expensive
chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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